2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• IUPAC Name: 2-bromo-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C16H12BrN3O2/c1-10-14(16(22)20-9-5-4-8-13(20)18-10)19-15(21)11-6-2-3-7-12(11)17/h2-9H,1H3,(H,19,21)
• InChI Key: VBSAZFYRFBYWKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol

Description

2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is not fully understood, but it has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to interact with specific receptors in the brain, which may be involved in its potential therapeutic effects for neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that 2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide can induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using 2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide in lab experiments is its potential as a fluorescent probe for imaging biological systems. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several potential future directions for research on 2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide. One area of focus could be on further investigating its mechanism of action and identifying specific targets for its activity. Another potential direction could be to explore its use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, research could be conducted on optimizing its use as a fluorescent probe for imaging biological systems.

Synthesis Methods

The synthesis method of 2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide involves the reaction of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-aminobenzamide in the presence of a base. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-bromo-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been studied for its potential applications in cancer treatment, as it has been found to inhibit the growth of cancer cells. It has also been investigated for its use as a fluorescent probe for imaging biological systems and as a potential therapeutic agent for neurodegenerative diseases.